![molecular formula C12H14BrN5O B6448597 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine CAS No. 2549010-97-9](/img/structure/B6448597.png)
2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrazole ring, an azetidine ring, and a pyrimidine ring . Pyrazoles are a class of organic compounds with a five-membered aromatic ring, containing two nitrogen atoms . Azetidines are four-membered rings containing one nitrogen atom . Pyrimidines are six-membered aromatic rings with two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The bromo group attached to the pyrazole ring would be a significant electron-withdrawing group, affecting the electronic distribution in the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the bromo group, which is a good leaving group, and the nitrogen atoms in the pyrazole, azetidine, and pyrimidine rings, which can act as nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromo group would increase its molecular weight .Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole and pyrazole derivatives, have been known to interact with a broad range of targets, including various enzymes and receptors .
Mode of Action
Similar compounds have been shown to interact with their targets in a variety of ways, often leading to changes in the function of the target molecule .
Biochemical Pathways
Similar compounds have been shown to affect a variety of biochemical pathways, often leading to downstream effects such as the inhibition of certain enzymes or the modulation of signal transduction pathways .
Pharmacokinetics
Similar compounds are often well absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .
Result of Action
Similar compounds have been shown to have a variety of effects at the molecular and cellular level, often leading to changes in cell function or viability .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can often influence the action of similar compounds .
Advantages and Limitations for Lab Experiments
2-(3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl)-5-methoxypyrimidine has a number of advantages and limitations for use in lab experiments. One of the main advantages is its low cost, making it an affordable option for researchers. In addition, it is relatively easy to synthesize, making it a convenient option for lab experiments. Furthermore, it has a wide range of applications, making it a versatile option for researchers.
However, there are also some limitations to its use in lab experiments. One of the main limitations is its relatively low solubility in water, making it difficult to use in aqueous solutions. In addition, it has a relatively low shelf life, making it unsuitable for long-term storage. Furthermore, it can be toxic if ingested, making it important to handle it with care.
Future Directions
2-(3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl)-5-methoxypyrimidine has a wide range of potential applications in scientific research. Some potential future directions include further research into its potential as an inhibitor of protein kinases, as well as its potential to inhibit the growth of cancer cells. In addition, further research into its potential to inhibit the activity of enzymes involved in the metabolism of certain drugs could be beneficial. Furthermore, further research into its potential to reduce inflammation could be beneficial. Finally, further research into its potential to be used as a therapeutic agent could be beneficial.
Synthesis Methods
2-(3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl)-5-methoxypyrimidine can be synthesized from the reaction of 2-bromo-1H-pyrazole-3-carboxylic acid and 5-methoxypyrimidine in the presence of a base, such as sodium hydroxide. The reaction is carried out in an aqueous solution at a temperature of 60-70°C. The reaction is complete within two hours and yields a product with a purity of 99%.
Scientific Research Applications
2-(3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl)-5-methoxypyrimidine has been studied for its potential applications in scientific research. It has been used in a variety of lab experiments, including those related to drug development and biochemistry. This compound has been studied for its potential as an inhibitor of protein kinases, as well as for its ability to inhibit the growth of cancer cells. In addition, it has been studied for its potential to inhibit the activity of enzymes involved in the metabolism of certain drugs, such as those used to treat cancer.
Safety and Hazards
properties
IUPAC Name |
2-[3-[(4-bromopyrazol-1-yl)methyl]azetidin-1-yl]-5-methoxypyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrN5O/c1-19-11-3-14-12(15-4-11)17-5-9(6-17)7-18-8-10(13)2-16-18/h2-4,8-9H,5-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIRBIHBKHWJWPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(N=C1)N2CC(C2)CN3C=C(C=N3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.